Cas no 2648945-14-4 (1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride)

• Product Name: 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride
• CAS No: 2648945-14-4
• MF: C₁₀H₁₀BrClN₂
• MW: 273.556800365448
• MDL: MFCD34168159
• CID: 5642893
• PubChem ID: 155973596
• Update Time: 2025-10-28

1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride

• MDL： MFCD34168159
• Inchi： 1S/C10H9BrN2.ClH/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12;/h1-5H,6,12H2;1H
• InChI Key： OCLBOCRXVGKOBF-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC2C(=CC=CC1=2)Br)N.Cl

Additional information on 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride

Comprehensive Overview of 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride (CAS No. 2648945-14-4)

1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride (CAS No. 2648945-14-4) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its isoquinoline backbone and bromine substitution, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers often explore its role as a building block for designing novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride features a 5-bromoisoquinoline core, which is known for its bioactivity in various biochemical pathways. The presence of the dihydrochloride salt enhances its solubility, making it suitable for experimental protocols requiring aqueous solutions. This property is critical for high-throughput screening (HTS) and in vitro assays, where solubility directly impacts reproducibility and data accuracy.

In recent years, the demand for isoquinoline derivatives like this compound has surged, driven by their relevance in cancer research and neurodegenerative disease studies. For instance, the bromine moiety in 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride facilitates further functionalization via cross-coupling reactions, a technique frequently employed in small-molecule drug development. This adaptability aligns with the growing trend of precision medicine, where tailored compounds are designed to interact with specific biological targets.

From a synthetic chemistry perspective, CAS No. 2648945-14-4 serves as a versatile intermediate. Its amine group allows for conjugation with carboxylic acids or other electrophiles, enabling the creation of amide or Schiff base derivatives. Such modifications are pivotal in optimizing pharmacokinetic properties, including bioavailability and metabolic stability—key considerations in modern drug design workflows.

The compound’s significance extends to academic research and industrial R&D, where it is often referenced in studies involving kinase inhibitors or G-protein-coupled receptors (GPCRs). As the scientific community increasingly focuses on structure-activity relationship (SAR) studies, 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride provides a scaffold for elucidating how structural changes influence biological activity.

Storage and handling of this compound typically require adherence to standard laboratory protocols, ensuring stability and longevity. While not classified as hazardous under normal conditions, proper chemical safety measures—such as using personal protective equipment (PPE) and working in a ventilated environment—are recommended to mitigate risks during experimentation.

In summary, 1-(5-bromoisoquinolin-1-yl)methanamine dihydrochloride (CAS No. 2648945-14-4) represents a valuable tool for researchers exploring bioactive small molecules. Its structural features and functional groups make it indispensable for advancing medicinal chemistry projects, particularly those aligned with targeted therapy and molecular design. As the field evolves, this compound is poised to remain a focal point in innovative scientific inquiries.